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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

use of anilofos for effective weed control in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of anilofos?

Anilofos is a selective organophosphate herbicide.[1] Its primary mode of action is the

inhibition of cell division by disrupting the synthesis of very-long-chain fatty acids (VLCFAs).[1]

[2] Specifically, it targets and inhibits the VLCFA-synthase, an enzyme crucial for the initial

elongation step in VLCFA production.[2][3] This inhibition halts the growth of susceptible

weeds, particularly in the meristematic tissues of roots and newly emerging shoots.

Q2: What is a recommended starting concentration range for anilofos in efficacy studies?

Based on field studies, effective concentrations of anilofos for weed control in transplanted rice

typically range from 300 to 600 grams of active ingredient per hectare (g a.i./ha). For laboratory

and greenhouse dose-response studies, it is advisable to test a range of concentrations around

this effective field rate to determine the optimal dose for specific weed species and

environmental conditions.

Q3: How quickly can I expect to see the effects of anilofos on susceptible weeds?
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Symptoms of anilofos application, such as stunted growth and discoloration, can become

visible within a week of application. However, complete necrosis and death of the weed may

take longer.

Q4: Is anilofos a pre-emergence or post-emergence herbicide?

Anilofos is effective as both a pre-emergence and an early post-emergence herbicide. It is

primarily absorbed through the roots of emerging weeds and, to a lesser extent, through the

shoots and young leaves of newly emerged weeds.

Troubleshooting Guide
Problem 1: Poor weed control despite applying the recommended concentration of anilofos.

Possible Cause 1: Incorrect Application Timing.

Solution: Anilofos is most effective when applied either before weeds emerge (pre-

emergence) or at a very early stage of weed growth (early post-emergence). Applying it to

mature weeds will result in reduced efficacy. For optimal results in transplanted rice, apply

within 10 days of planting or sowing.

Possible Cause 2: Environmental Factors.

Solution: The efficacy of anilofos can be influenced by environmental conditions. Ensure

the soil has adequate moisture at the time of application, as this aids in the uptake of the

herbicide by weed roots. Avoid application in overly dry or hot conditions, which can stress

the weeds and reduce herbicide absorption.

Possible Cause 3: Weed Species Insensitivity.

Solution: While anilofos controls a range of annual grasses and sedges, some weed

species may be naturally less susceptible. Confirm that the target weed species is listed

as susceptible to anilofos. If not, consider using a different herbicide or a tank mix with a

herbicide that has a different mode of action.

Possible Cause 4: Herbicide Resistance.
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Solution: Continuous use of herbicides with the same mode of action can lead to the

development of resistant weed populations. If you suspect resistance, it is crucial to

implement a resistance management strategy. This includes rotating anilofos with

herbicides from different groups. For example, since anilofos is a Group K3 herbicide, you

could rotate it with herbicides from groups such as Group A (ACCase inhibitors) or Group

B (ALS inhibitors).

Problem 2: The crop (e.g., rice) is showing signs of damage after anilofos application.

Possible Cause 1: Excessive Concentration.

Solution: Applying anilofos at a concentration higher than recommended can lead to

phytotoxicity in the crop. Symptoms can include stunting, discoloration, and necrotic spots

on the leaves. It is crucial to accurately calculate and apply the correct dosage. If

phytotoxicity is observed, the crop may recover within a week, but it is essential to avoid

over-application in the future.

Possible Cause 2: Crop Stress.

Solution: Crops under stress from factors like drought, waterlogging, or extreme

temperatures may be more susceptible to herbicide injury. Avoid applying anilofos when

the crop is under stress.

Possible Cause 3: Incorrect Application Method.

Solution: Ensure that the application method provides uniform coverage and avoids

concentrating the herbicide in certain areas. For spray applications, use appropriate

nozzles (e.g., flat fan or flood jet) and maintain a consistent application speed.

Data Presentation
Table 1: Efficacy of Different Anilofos Formulations and Concentrations on Weed Control in

Transplanted Rice.
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Treatment No. Formulation
Concentration
(g a.i./ha)

Weed Density
Reduction (%)

Rice Grain
Yield ( kg/ha )

T1
30% GR with

emulsifier
300

Data not

specified

Data not

specified

T2
30% GR with

emulsifier
450

Significant

reduction

5761 (closely

followed T3)

T3
30% GR with

emulsifier
600

Most effective

reduction
5761

T4
30% GR w/o

emulsifier
300

Maximum weed

density

Data not

specified

T5
30% GR w/o

emulsifier
450

Data not

specified

Data not

specified

T6
30% GR w/o

emulsifier
600

Significant

reduction

5761 (closely

followed T3)

T7 30% EC 300
Data not

specified

Data not

specified

T8 30% EC 450

Effective against

grassy and

broad-leaved

weeds

Greatest grain

yield

Source: Adapted from a study on the bio-efficacy of anilofos formulations.

Table 2: Phytotoxicity Rating Scale for Visual Assessment of Crop Injury.
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Rating % Injury Description

0 0 No injury

1 1-10
Very slight injury, barely

noticeable

2 11-20
Slight injury, some

discoloration or stunting

3 21-30
Slight to moderate injury,

noticeable stunting

4 31-40
Moderate injury, significant

stunting and/or discoloration

5 41-50
Moderate to severe injury,

stand reduction possible

6 51-60
Severe injury, significant stand

reduction

7 61-70
Very severe injury, only a few

plants survive

8 71-80 Near complete kill

9 81-99 Almost complete kill

10 100 Complete kill

Source: Based on the rating scale suggested by Rao (2000).

Experimental Protocols
Protocol 1: Dose-Response Study for Anilofos Efficacy

Plant Material: Grow the target weed species and the crop species (for selectivity

assessment) in pots or trays containing a suitable growth medium.

Growth Conditions: Maintain plants in a controlled environment (greenhouse or growth

chamber) with optimal temperature, light, and humidity for the specific species.
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Herbicide Preparation: Prepare a stock solution of anilofos. From this stock, create a series

of dilutions to achieve the desired range of application rates (e.g., 0, 150, 300, 450, 600, 900

g a.i./ha).

Application: Apply the different herbicide concentrations to the plants at a consistent growth

stage (e.g., 2-3 leaf stage for post-emergence application). Use a laboratory sprayer to

ensure uniform coverage. Include an untreated control group.

Data Collection: At set time points after application (e.g., 7, 14, and 21 days), assess the

following:

Visual injury using the phytotoxicity rating scale (Table 2).

Plant height.

Above-ground biomass (fresh and dry weight).

Data Analysis: Analyze the data to determine the effective dose that causes a 50% reduction

in growth (ED50) for the target weed and to assess the margin of safety for the crop.

Protocol 2: Assessing Anilofos Phytotoxicity on Rice Seedlings

Seedling Preparation: Grow rice seedlings in a controlled environment to a uniform growth

stage (e.g., 2-3 leaf stage).

Herbicide Application: Apply anilofos at the intended use rate and at a higher rate (e.g., 2x

the use rate) to assess the margin of safety. Include an untreated control.

Visual Assessment: At 1, 3, and 7 days after application, visually assess the rice seedlings

for any signs of phytotoxicity, such as stunting, chlorosis (yellowing), necrosis (tissue death),

or malformations. Use the rating scale in Table 2 to quantify the level of injury.

Chlorophyll Content: For a more quantitative measure, chlorophyll content can be measured

using a chlorophyll meter at various time points after application. A reduction in chlorophyll

content can be an early indicator of phytotoxicity.
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Biomass Measurement: At the end of the observation period (e.g., 14 or 21 days after

application), harvest the above-ground portion of the seedlings and measure the fresh and

dry weight to determine any impact on growth.

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Signaling pathway showing anilofos inhibiting the condensation step in Very-Long-

Chain Fatty Acid (VLCFA) synthesis.
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Caption: Experimental workflow for a dose-response study to determine the optimal

concentration of anilofos.
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Caption: Logical workflow for troubleshooting poor weed control with anilofos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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